N-(2-fluoro-4,5-dimethoxyphenyl)-2-phenyloxolane-2-carboxamide
Catalog No.
S7571656
CAS No.
M.F
C19H20FNO4
M. Wt
345.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Content Navigation
Product Name
N-(2-fluoro-4,5-dimethoxyphenyl)-2-phenyloxolane-2-carboxamide
IUPAC Name
N-(2-fluoro-4,5-dimethoxyphenyl)-2-phenyloxolane-2-carboxamide
Molecular Formula
C19H20FNO4
Molecular Weight
345.4 g/mol
InChI
InChI=1S/C19H20FNO4/c1-23-16-11-14(20)15(12-17(16)24-2)21-18(22)19(9-6-10-25-19)13-7-4-3-5-8-13/h3-5,7-8,11-12H,6,9-10H2,1-2H3,(H,21,22)
InChI Key
HFLIARBXSQRBMF-UHFFFAOYSA-N
SMILES
COC1=C(C=C(C(=C1)NC(=O)C2(CCCO2)C3=CC=CC=C3)F)OC
Canonical SMILES
COC1=C(C=C(C(=C1)NC(=O)C2(CCCO2)C3=CC=CC=C3)F)OC
XLogP3
3
Hydrogen Bond Acceptor Count
5
Hydrogen Bond Donor Count
1
Exact Mass
345.13763628 g/mol
Monoisotopic Mass
345.13763628 g/mol
Heavy Atom Count
25
Dates
Last modified: 11-24-2023
Explore Compound Types
Get ideal chemicals from 750K+ compounds
CAS No.:121250-47-3
Molecular Formula:C18H32O2
Molecular Weight:280.4 g/mol
Availability:
In Stock
CAS No.:23239-36-3
Molecular Formula:C11H18ClNO2
Molecular Weight:231.72 g/mol
Availability:
In Stock
CAS No.:92-06-8
Molecular Formula:C18H14
Molecular Weight:230.3 g/mol
Availability:
In Stock
CAS No.:119673-08-4
Molecular Formula:C33H34Cl2N4O7
Molecular Weight:669.5 g/mol
Availability:
In Stock
CAS No.:20546-32-1
Molecular Formula:C3H7NO2
Molecular Weight:89.09 g/mol
Availability:
In Stock
